Cas no 1428364-76-4 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(naphthalen-1-yl)acetamide
• CAS No: 1428364-76-4
• MF: C₂₃H₁₉NO₄
• MW: 373.401266336441
• CID: 6594470
• PubChem ID: 71803117
• Update Time: 2025-10-31

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(naphthalen-1-yl)acetamide
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2-naphthalen-1-ylacetamide
• AKOS024554839
• VU0547836-1
• N-[4-(2H-1,3-BENZODIOXOL-5-YLOXY)BUT-2-YN-1-YL]-2-(NAPHTHALEN-1-YL)ACETAMIDE
• F6412-2220
• N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(naphthalen-1-yl)acetamide
• 1428364-76-4

• Inchi： 1S/C23H19NO4/c25-23(14-18-8-5-7-17-6-1-2-9-20(17)18)24-12-3-4-13-26-19-10-11-21-22(15-19)28-16-27-21/h1-2,5-11,15H,12-14,16H2,(H,24,25)
• InChI Key： YBKBXCNQPJSQLW-UHFFFAOYSA-N
• SMILES： C(NCC#CCOC1=CC=C2OCOC2=C1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 373.13140809g/mol
• Monoisotopic Mass: 373.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.8Ų

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(naphthalen-1-yl)acetamide

Compound CAS No. 1428364-76-4: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(naphthalen-1-yl)acetamide

The compound CAS No. 1428364-76-4, also known as N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(naphthalen-1-yl)acetamide, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a benzodioxole moiety, a butynyl group, and a naphthyl acetamide substituent. These structural features contribute to its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The benzodioxole group, a key structural component of this compound, is known for its antioxidant properties and its ability to stabilize reactive intermediates in biochemical systems. This makes it particularly valuable in the design of drugs targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

The butynyl group within the molecule introduces rigidity and potential sites for further functionalization. This feature is advantageous in medicinal chemistry, where structural diversity is crucial for optimizing pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the naphthyl acetamide moiety enhances the compound's lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

Emerging research has focused on the synthesis and characterization of this compound using advanced methodologies. For instance, researchers have employed click chemistry techniques to efficiently construct the butynyl backbone, while coupling reactions have been utilized to attach the naphthyl acetamide group. These methods not only improve the yield of the synthesis but also ensure high purity, which is critical for downstream biological testing.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects against several enzymes implicated in inflammatory diseases. For example, it has shown remarkable activity against cyclooxygenase (COX)-2, an enzyme associated with pain and inflammation. Furthermore, studies suggest that it may modulate signaling pathways involved in cell proliferation and apoptosis, making it a promising candidate for anticancer drug development.

The integration of computational modeling techniques has also played a pivotal role in understanding the molecular interactions of this compound. Docking studies reveal that the naphthyl acetamide group interacts favorably with the active site of target proteins, while the benzodioxole moiety contributes to stabilizing these interactions through hydrogen bonding and π–π stacking. These insights are invaluable for guiding further optimization efforts aimed at enhancing efficacy and reducing off-target effects.

From a materials science perspective, this compound's rigid structure and functional groups make it an intriguing candidate for applications in polymer chemistry. Researchers are exploring its potential as a building block for high-performance polymers with tailored mechanical and electronic properties. Such applications could extend into fields such as electronics, optics, and biotechnology.

In conclusion, CAS No. 1428364-76-4 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern medicine and materials science.